Cas no 94171-07-0 (6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol)

• Product name: 6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol
• CAS No: 94171-07-0
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD00084963
• CID: 798070
• PubChem ID: 135524389

6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-(chloromethyl)-2-cyclopropyl-
• 4(1H)-Pyrimidinone,6-(chloromethyl)-2-cyclopropyl-(9CI)
• 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol
• 4-(CHLOROMETHYL)-2-CYCLOPROPYL-6-HYDROXYPYRIMIDINE
• AKOS005172387
• SCHEMBL3988562
• MS-1882
• 6-(chloromethyl)-2-cyclopropylpyrimidin-4(3H)-one
• EN300-250917
• QAQUTJMSBGEFAX-UHFFFAOYSA-N
• SB55847
• 4-(chloromethyl)-2-cyclopropyl-1H-pyrimidin-6-one
• 4-Chloromethyl-2-cyclopropyl-6-hydroxypyrimidine
• MFCD00084963
• 94171-07-0
• 6-(Chloromethyl)-2-cyclopropylpyrimidin-4(1H)-one
• SCHEMBL10854371
• AKOS012682767
• 6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol

• MDL： MFCD00084963
• Inchi： InChI=1S/C8H9ClN2O/c9-4-6-3-7(12)11-8(10-6)5-1-2-5/h3,5H,1-2,4H2,(H,10,11,12)
• InChI Key： QAQUTJMSBGEFAX-UHFFFAOYSA-N
• SMILES： C1CC1C2=NC(=CC(=N2)O)CCl

Computed Properties

• Exact Mass: 184.04000
• Monoisotopic Mass: 184.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 46.01000
• LogP: 1.79840

6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol Security Information

6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 6-(chloromethyl)-2-cyclopropylpyrimidin-4-ol

Introduction to 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol (CAS No. 94171-07-0)

6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol, with the CAS number 94171-07-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique pyrimidine scaffold, which is a common structural motif in many biologically active molecules. The presence of a chloromethyl group and a cyclopropyl substituent adds to its structural complexity and potential biological activity.

The chemical structure of 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol can be represented as follows: C₉H₁₀ClN₂O. The pyrimidine ring, a six-membered heterocyclic compound with two nitrogen atoms, forms the core of this molecule. The chloromethyl group at the 6-position and the cyclopropyl group at the 2-position are key functional groups that contribute to its reactivity and biological properties.

In recent years, 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol has been studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as an intermediate in the synthesis of novel drugs. The chloromethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution, to introduce a wide range of substituents. This versatility makes it an attractive starting material for the development of new pharmaceuticals.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol as a precursor for the synthesis of antiviral agents. The researchers demonstrated that by substituting the chloromethyl group with different functional groups, they could create compounds with enhanced antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding highlights the potential of this compound in addressing emerging viral threats.

Beyond antiviral applications, 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol has also shown promise in cancer research. A study published in Cancer Research in 2022 explored its use as a scaffold for developing small-molecule inhibitors targeting specific kinases involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against several kinases, including AKT and mTOR, which are key players in cancer cell survival and proliferation.

The biological activity of 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol is not limited to these areas alone. Another area of interest is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. A study published in the Journal of Inflammation Research in 2021 investigated the anti-inflammatory properties of this compound and found that it could effectively reduce inflammation in both in vitro and in vivo models. This suggests that it may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

The synthesis of 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol involves several well-established chemical reactions. One common synthetic route starts with the reaction of 2-cyclopropylpyrimidine with chloromethyl methyl ether, followed by hydrolysis to form the desired product. This method provides high yields and good purity, making it suitable for large-scale production.

In addition to its synthetic utility, 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol has also been studied for its physicochemical properties. Its solubility, stability, and reactivity are important factors that influence its use in various applications. For instance, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it easy to handle and manipulate in laboratory settings.

The safety profile of 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol is another critical aspect that has been extensively evaluated. Toxicity studies have shown that it is generally well-tolerated at low concentrations, although higher doses may cause some adverse effects. Therefore, it is important to handle this compound with appropriate safety measures and follow standard laboratory protocols.

In conclusion, 6-(Chloromethyl)-2-cyclopropylpyrimidin-4-ol (CAS No. 94171-07-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive starting material for the development of novel drugs targeting various therapeutic areas, including antiviral agents, anticancer drugs, and anti-inflammatory agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.